7-hydroxyflavonoids

7-Hydroxyflavonoids are a class of naturally occurring flavonoid compounds characterized by the presence of a hydroxyl group at the 7-position on the B ring. These molecules exhibit a wide range of biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. They are found in various plants such as citrus fruits, berries, and tea leaves. Due to their potential health benefits, 7-hydroxyflavonoids have attracted significant interest in pharmaceutical research. Their structural features provide unique opportunities for developing new therapeutic agents, particularly in the areas of cancer prevention and treatment. The chemical diversity within this class allows for tailored applications depending on specific biological targets and desired outcomes.
